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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233

An In-depth Technical Guide to the Chemical Synthesis and Structure of Kresoxim-methyl

Introduction

Kresoxim-methyl is a broad-spectrum strobilurin fungicide used to control a wide range of
fungal diseases in crops and fruits.[1][2] Its fungicidal activity stems from the inhibition of the
mitochondrial cytochrome-bcl complex.[3] The commercial form of Kresoxim-methyl is the
more stable and biologically active (E)-isomer.[4] This guide provides a detailed overview of the
chemical structure and synthesis of Kresoxim-methyl, intended for researchers, scientists,
and professionals in drug development.

Chemical Structure

Kresoxim-methyl, with the IUPAC name methyl (2E)-2-methoxyimino-2-[2-[(2-
methylphenoxy)methyl]phenyl]acetate and CAS number 143390-89-0, is an oxime O-ether, an
aromatic ether, and a methyl ester.[2][3] Its molecular formula is C1sH19NOa.[3] The presence
of the methoxyimino group attached to a double bond results in (E/Z) geometrical isomerism,
with the (E)-isomer being the active form used commercially.[4]
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Step 1: Etherification Step 2: Grignard Reaction Step 3: Oximation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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